Methyl lycernuate A
Methyl lycernuate A
Brand Name:
Vulcanchem
CAS No.:
56218-46-3
VCID:
VC0027460
InChI:
InChI=1S/C31H50O4/c1-27(2)21-10-8-19-18-28(3)15-12-23-30(5,17-14-25(33)31(23,6)26(34)35-7)22(28)11-9-20(19)29(21,4)16-13-24(27)32/h8,20-25,32-33H,9-18H2,1-7H3/t20-,21-,22-,23+,24+,25-,28-,29+,30+,31+/m0/s1
SMILES:
CC1(C(CCC2(C1CC=C3C2CCC4C(C3)(CCC5C4(CCC(C5(C)C(=O)OC)O)C)C)C)O)C
Molecular Formula:
C31H50O4
Molecular Weight:
486.737
Methyl lycernuate A
CAS No.: 56218-46-3
Cat. No.: VC0027460
Molecular Formula: C31H50O4
Molecular Weight: 486.737
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 56218-46-3 |
|---|---|
| Molecular Formula | C31H50O4 |
| Molecular Weight | 486.737 |
| IUPAC Name | methyl (3S,6R,7R,8S,11R,12S,15S,16R,19R,21R)-8,19-dihydroxy-3,7,11,16,20,20-hexamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-1(23)-ene-7-carboxylate |
| Standard InChI | InChI=1S/C31H50O4/c1-27(2)21-10-8-19-18-28(3)15-12-23-30(5,17-14-25(33)31(23,6)26(34)35-7)22(28)11-9-20(19)29(21,4)16-13-24(27)32/h8,20-25,32-33H,9-18H2,1-7H3/t20-,21-,22-,23+,24+,25-,28-,29+,30+,31+/m0/s1 |
| Standard InChI Key | YJCLBMDGUOAHFA-BUWPLOKVSA-N |
| SMILES | CC1(C(CCC2(C1CC=C3C2CCC4C(C3)(CCC5C4(CCC(C5(C)C(=O)OC)O)C)C)C)O)C |
| Appearance | Powder |
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